N-BOC-3-(Benzyloxymethyl)azetidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-BOC-3-(Benzyloxymethyl)azetidine” is a chemical compound with the IUPAC name tert-butyl 3-[(benzyloxy)methyl]-1-azetidinecarboxylate . It has a molecular weight of 277.36 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C16H23NO3/c1-16(2,3)20-15(18)17-9-14(10-17)12-19-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
. This indicates that the molecule is composed of 16 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . Chemical Reactions Analysis
Azetidines, including this compound, exhibit unique reactivity due to their considerable ring strain . This reactivity can be triggered under appropriate reaction conditions . For instance, tert-Butyl N-Azetidin-3-ylcarbamate, a related compound, has been used in the preparation of substituted benzothiazoles via copper-catalyzed three-component domino condensation/S-arylation/heterocyclization reactions .Physical And Chemical Properties Analysis
This compound has a molecular weight of 277.36 . Its molecular formula is C16H23NO3 . The InChI key for this compound is ONUHNLXBKPXAAV-UHFFFAOYSA-N .Scientific Research Applications
Continuous Flow Synthesis
A study by Colella et al. (2021) demonstrated the development of a continuous flow synthesis for 2-substituted azetines and 3-substituted azetidines using "N-Boc-3-iodoazetidine" as a common synthetic precursor. This method facilitates the handling of lithiated intermediates at higher temperatures compared to batch processing, emphasizing flow technology's role in enhancing sustainability and efficiency in chemical synthesis (Colella et al., 2021).
Strain-Release-Driven Homologation
Fawcett et al. (2019) explored the strain-release-driven homologation of boronic esters to achieve the modular synthesis of azetidines. By leveraging the high ring strain of azabicyclo[1.1.0]butane, they provided a novel pathway to azetidine derivatives, further advancing the toolbox for medicinal chemistry and the synthesis of pharmaceuticals (Fawcett et al., 2019).
Electrophile Trapping
Hodgson et al. (2014) discussed the generation and electrophile trapping of "N-Boc-2-lithio-2-azetine," showcasing a concise access to 2-substituted 2-azetines. This study highlights the versatility of "N-Boc-3-(Benzyloxymethyl)azetidine" derivatives in synthesizing complex molecular structures and their potential applications in creating novel compounds (Hodgson et al., 2014).
Synthesis of Amino Acid Derivatives
Gudelis et al. (2023) outlined an efficient synthetic route for preparing heterocyclic amino acid derivatives containing azetidine and oxetane rings. This approach further underlines the importance of "this compound" in synthesizing new compounds with potential applications in drug development and bioactive molecules (Gudelis et al., 2023).
Future Directions
Azetidines, including N-BOC-3-(Benzyloxymethyl)azetidine, have attracted major attention in organic synthesis due to their unique reactivity . Recent advances in the synthesis, functionalization, and application of azetidines have been reported, and future research is expected to focus on overcoming the challenges associated with the aza Paternò–Büchi reaction .
properties
IUPAC Name |
tert-butyl 3-(phenylmethoxymethyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-16(2,3)20-15(18)17-9-14(10-17)12-19-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONUHNLXBKPXAAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)COCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60742959 |
Source
|
Record name | tert-Butyl 3-[(benzyloxy)methyl]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60742959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1373233-17-0 |
Source
|
Record name | 1-Azetidinecarboxylic acid, 3-[(phenylmethoxy)methyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373233-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3-[(benzyloxy)methyl]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60742959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.